Cas no 812649-09-5 (6-methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine)

• Product Name: 6-methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine
• CAS No: 812649-09-5
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• MDL: MFCD21218856
• CID: 2112382
• PubChem ID: 59691862
• Update Time: 2025-05-21

6-methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,3,4,9-tetrahydro-6-methoxy-1H-Carbazol-1-amine
• 6-methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine
• CS-0303283
• 812649-09-5
• CHEMBL4444421
• BBL033200
• AKOS014667716
• SCHEMBL4135119
• MHB64909
• STL315807
• DA-27463
• EN300-186627
• MFCD21218856
• VS-11875
• 972-597-4

• MDL： MFCD21218856
• Inchi： 1S/C13H16N2O/c1-16-8-5-6-12-10(7-8)9-3-2-4-11(14)13(9)15-12/h5-7,11,15H,2-4,14H2,1H3
• InChI Key： IZRMVZJKULAOME-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C1CCCC(C=1N2)N

Computed Properties

• Exact Mass: 216.126263138Da
• Monoisotopic Mass: 216.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 6-methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine

Comprehensive Analysis of 6-Methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine (CAS No. 812649-09-5): Properties, Applications, and Research Insights

The compound 6-methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine (CAS No. 812649-09-5) is a structurally unique tetrahydrocarbazole derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Characterized by its methoxy-substituted carbazole core, this molecule serves as a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) targeting agents. Its amine functional group at the 1-position and aromatic methoxy moiety contribute to its diverse reactivity and potential bioactivity.

Recent studies highlight the growing interest in carbazole-based compounds like 812649-09-5 due to their neuroprotective properties and serotonin receptor modulation capabilities. Researchers are actively investigating its potential as a precursor for psychoactive pharmaceuticals (non-regulated), with particular focus on its structural analogs in treating mood disorders. The compound's lipophilic nature and hydrogen-bonding capacity make it an interesting candidate for blood-brain barrier penetration studies.

From a synthetic chemistry perspective, 6-methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine demonstrates remarkable versatility. Its bicyclic framework allows for various electrophilic substitution reactions, while the secondary amine group enables N-functionalization pathways. Current green chemistry initiatives explore eco-friendly synthesis routes for this compound, addressing the pharmaceutical industry's demand for sustainable synthetic methodologies.

The analytical characterization of CAS 812649-09-5 typically involves advanced techniques such as HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. Recent computational chemistry studies utilizing molecular docking simulations suggest potential interactions with neurotransmitter transporters, though clinical applications remain in preclinical stages. This aligns with current research trends focusing on computer-aided drug design (CADD) for neurological therapeutics.

In material science applications, derivatives of 6-methoxy-1H-carbazol-1-amine have shown promise as organic semiconductors due to their electron-donating properties. The methoxy group enhances charge transport characteristics, making it relevant to OLED technology development. This dual applicability in both life sciences and advanced materials underscores the compound's interdisciplinary significance.

Quality control standards for 812649-09-5 require strict monitoring of isomeric impurities and residual solvents, particularly for pharmaceutical-grade material. Recent ICH guidelines have influenced analytical method development for such heterocyclic amines, with emphasis on stability-indicating assays. These developments reflect the broader pharmaceutical industry's focus on quality by design (QbD) principles.

Emerging research explores the structure-activity relationship (SAR) of 6-methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine derivatives, particularly regarding their selective receptor binding profiles. This aligns with current precision medicine approaches targeting neurological pathways with reduced side effects. The compound's privileged structure status in medicinal chemistry continues to drive innovation in fragment-based drug discovery.

From a commercial perspective, the global market for carbazole derivatives including 812649-09-5 is expanding, driven by increased R&D investment in neuropharmaceuticals and functional materials. Current good manufacturing practice (cGMP) production of this compound requires specialized hydrogenation equipment and chiral resolution capabilities when enantiomerically pure forms are needed.

Environmental fate studies of 6-methoxy-1H-carbazol-1-amine derivatives indicate moderate biodegradability, prompting research into biocatalytic transformation methods. This responds to growing concerns about API environmental impact and the push for green pharmaceuticals. Such considerations are increasingly important in process chemistry optimization for heterocyclic compounds.

Future directions for CAS 812649-09-5 research may include exploration of its metabolite profiles and prodrug potential, particularly for enhanced bioavailability. The compound's structural modularity positions it well for combinatorial chemistry approaches, meeting the pharmaceutical industry's need for diverse chemical libraries in drug screening programs.